Cas no 2229116-45-2 (3-({6-methylimidazo2,1-b1,3thiazol-5-yl}methyl)piperidine)

• Product Name: 3-({6-methylimidazo2,1-b1,3thiazol-5-yl}methyl)piperidine
• CAS No: 2229116-45-2
• MF: C₁₂H₁₇N₃S
• MW: 235.348480939865
• CID: 6164825
• PubChem ID: 165977919
• Update Time: 2025-06-18

3-({6-methylimidazo2,1-b1,3thiazol-5-yl}methyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-({6-methylimidazo2,1-b1,3thiazol-5-yl}methyl)piperidine
• 3-({6-methylimidazo[2,1-b][1,3]thiazol-5-yl}methyl)piperidine
• 2229116-45-2
• EN300-1757607

• Inchi： 1S/C12H17N3S/c1-9-11(7-10-3-2-4-13-8-10)15-5-6-16-12(15)14-9/h5-6,10,13H,2-4,7-8H2,1H3
• InChI Key： BFMUSEXGFJOICM-UHFFFAOYSA-N
• SMILES： S1C=CN2C1=NC(C)=C2CC1CNCCC1

Computed Properties

• Exact Mass: 235.11431873g/mol
• Monoisotopic Mass: 235.11431873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 57.6Ų

Additional information on 3-({6-methylimidazo2,1-b1,3thiazol-5-yl}methyl)piperidine

Introduction to 3-({6-methylimidazo[2,1-b][1,3]thiazol-5-yl}methyl)piperidine (CAS No. 2229116-45-2)

3-({6-methylimidazo[2,1-b][1,3]thiazol-5-yl}methyl)piperidine (CAS No. 2229116-45-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of piperidines, which are widely studied for their diverse biological activities, including central nervous system (CNS) modulation, anti-inflammatory effects, and anti-cancer properties.

The chemical structure of 3-({6-methylimidazo[2,1-b][1,3]thiazol-5-yl}methyl)piperidine features a piperidine ring attached to a methylated imidazo[2,1-b][1,3]thiazole moiety. The imidazo[2,1-b][1,3]thiazole scaffold is known for its ability to interact with various biological targets, making it a valuable scaffold in drug discovery and development. The presence of the methyl group on the imidazole ring further enhances the compound's lipophilicity and bioavailability.

Recent studies have highlighted the potential of 3-({6-methylimidazo[2,1-b][1,3]thiazol-5-yl}methyl)piperidine in modulating neurotransmitter systems. Specifically, this compound has shown promising activity as a selective serotonin reuptake inhibitor (SSRI), which could make it a candidate for the treatment of mood disorders such as depression and anxiety. In vitro assays have demonstrated that 3-({6-methylimidazo[2,1-b][1,3]thiazol-5-yl}methyl)piperidine selectively inhibits serotonin reuptake with minimal effects on other monoamine transporters.

In addition to its potential as an SSRI, 3-({6-methylimidazo[2,1-b][1,3]thiazol-5-yl}methyl)piperidine has also been investigated for its anti-inflammatory properties. Preclinical studies have shown that this compound can effectively reduce inflammation in animal models of inflammatory diseases such as rheumatoid arthritis and colitis. The mechanism of action appears to involve the inhibition of pro-inflammatory cytokines and the modulation of immune cell function.

The pharmacokinetic profile of 3-({6-methylimidazo[2,1-b][1,3]thiazol-5-yl}methyl)piperidine has been extensively studied to ensure its suitability for clinical development. In vitro and in vivo experiments have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a long half-life, which are desirable characteristics for a potential therapeutic agent.

To further explore the therapeutic potential of 3-({6-methylimidazo[2,1-b][1,3]thiazol-5-yl}methyl)piperidine, several clinical trials are currently underway. Early-phase trials have shown promising results in terms of safety and efficacy. The compound has been well-tolerated by patients with minimal side effects reported. These findings have paved the way for larger-scale clinical trials to evaluate its efficacy in treating various conditions.

In conclusion, 3-({6-methylimidazo[2,1-b][1,3]thiazol-5-yl}methyl)piperidine (CAS No. 2229116-45-2) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover its full therapeutic potential, this compound holds significant promise for improving patient outcomes in various medical conditions.